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Compound of Interest

Compound Name: Andrographidine C

Cat. No.: B172237

A Comparative Guide: Natural Andrographidine
C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Andrographidine C, focusing on the current
state of knowledge from natural isolates. As of late 2025, a chemical synthesis for
Andrographidine C has not been reported in peer-reviewed scientific literature. Therefore, this
document centers on the properties and biological activities of naturally sourced
Andrographidine C.

Introduction to Andrographidine C

Andrographidine C is a flavonoid compound that has been isolated from Andrographis
paniculata and Andrographis serpyllifolia, plants belonging to the Acanthaceae family.[1] These
plants have a history of use in traditional medicine, particularly in Southeast Asia. While the
related compound andrographolide has been extensively studied and synthesized, research on
Andrographidine C is less comprehensive.

Physicochemical Properties

A summary of the known physicochemical properties of naturally isolated Andrographidine C
is presented below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b172237?utm_src=pdf-interest
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Andrographidine-C
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://www.benchchem.com/product/b172237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Property Value Source
Molecular Formula C23H24010 [1]
Molecular Weight 460.4 g/mol [1]
Chemical Class Flavone [1]

Biological Activity of Natural Andrographidine C

Current research has highlighted the potential of naturally isolated Andrographidine C in
modulating key biological pathways, particularly those related to inflammation and viral entry.

Anti-Inflammatory Activity

Studies have shown that Andrographidine C can inhibit the production of nitric oxide (NO).[2]
NO is a critical signaling molecule in inflammatory processes, and its overproduction is
associated with various inflammatory diseases. The inhibition of NO production suggests that
Andrographidine C possesses anti-inflammatory properties.

Inhibition of ACE2 Activity

Andrographidine C has been demonstrated to inhibit the activity of Angiotensin-Converting
Enzyme 2 (ACE2).[3] ACE2 is a key receptor used by the SARS-CoV-2 virus to gain entry into
human cells. By forming a stable complex with ACE2, Andrographidine C may interfere with
the viral life cycle, indicating its potential as a therapeutic agent for COVID-19.[3]

The diagram below illustrates the proposed mechanism of Andrographidine C in inhibiting
SARS-CoV-2 entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b172237#comparing-synthetic-andrographidine-c-
with-natural-isolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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